Cas no 832089-61-9 (methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate)

Methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate is a versatile indane derivative with applications in organic synthesis and pharmaceutical intermediates. Its rigid bicyclic structure, featuring a keto ester functionality, makes it a valuable scaffold for constructing complex molecules. The compound’s stability is enhanced by the geminal dimethyl substitution at the 2-position, which reduces steric hindrance and improves reactivity in selective transformations. The ester group provides a handle for further functionalization, while the carbonyl moiety enables participation in condensation or nucleophilic addition reactions. This compound is particularly useful in the development of bioactive compounds due to its balanced lipophilicity and structural diversity. Suitable for controlled reactions under mild conditions, it offers synthetic flexibility in medicinal chemistry and material science.

methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate structure

832089-61-9 structure

Product Name:methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate

CAS No:832089-61-9

MF:C₁₃H₁₄O₃

MW:218.248464107513

CID:676692

PubChem ID:56978620

Update Time:2025-06-12

methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Indene-1-carboxylic acid, 2,3-dihydro-2,2-dimethyl-3-oxo-, methylester
- RPMBVQRHROMPEA-UHFFFAOYSA-N
- 2,2-dimethyl-3-oxo-indan-1-carboxylic acid methyl ester
- methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate
- Methyl 2,2-dimethyl-3-oxo-1H-indene-1-carboxylate
- Inchi： 1S/C13H14O3/c1-13(2)10(12(15)16-3)8-6-4-5-7-9(8)11(13)14/h4-7,10H,1-3H3
- InChI Key： RPMBVQRHROMPEA-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(C(=O)OC)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 319
Topological Polar Surface Area: 43.4

methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate Pricemore >>

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Enamine	EN300-1267418-0.05g	methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate	832089-61-9	95%	0.05g	$162.0	2023-06-08
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Enamine	EN300-1267418-5.0g	methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate	832089-61-9	95%	5g	$2028.0	2023-06-08
Enamine	EN300-1267418-10.0g	methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate	832089-61-9	95%	10g	$3007.0	2023-06-08
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